Cas no 2513-02-2 (5,5-Dimethyltetrahydrofuran-3-carboxylic acid)

• Product name: 5,5-Dimethyltetrahydrofuran-3-carboxylic acid
• CAS No: 2513-02-2
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• MDL: MFCD29762570
• CID: 4673285
• PubChem ID: 121582920

5,5-Dimethyltetrahydrofuran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5,5-Dimethyltetrahydrofuran-3-carboxylic acid

• MDL： MFCD29762570
• Inchi： 1S/C7H12O3/c1-7(2)3-5(4-10-7)6(8)9/h5H,3-4H2,1-2H3,(H,8,9)
• InChI Key： AUQQJHAKQFFPOB-UHFFFAOYSA-N
• SMILES： O1C(C)(C)CC(C(O)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydrofurans Tetrahydrofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydrofurans

Additional information on 5,5-Dimethyltetrahydrofuran-3-carboxylic acid

Exploring the Versatility of 5,5-Dimethyltetrahydrofuran-3-carboxylic acid (CAS No. 2513-02-2) in Modern Chemistry

The compound 5,5-Dimethyltetrahydrofuran-3-carboxylic acid (CAS No. 2513-02-2) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a tetrahydrofuran ring and a carboxylic acid functional group, make it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting metabolic disorders and inflammatory diseases, which are among the most searched health topics today.

In the context of green chemistry, 5,5-Dimethyltetrahydrofuran-3-carboxylic acid stands out due to its potential for sustainable synthesis. With the growing demand for eco-friendly chemical processes, this compound's role in biocatalysis and enzymatic transformations is being actively investigated. Recent studies highlight its compatibility with biodegradable solvents, aligning with the global push toward reducing environmental impact—a topic frequently queried in search engines.

Another area of interest is the compound's application in flavor and fragrance industries. The tetrahydrofuran moiety contributes to its mild, woody aroma, making it a candidate for natural product formulations. Consumers today are highly interested in clean-label ingredients, and this compound's potential as a bio-based additive resonates with market trends. Searches for "natural fragrance alternatives" and "sustainable cosmetic ingredients" have surged, further underscoring its relevance.

From a technical perspective, the stereochemistry of 5,5-Dimethyltetrahydrofuran-3-carboxylic acid (CAS No. 2513-02-2) offers intriguing possibilities in asymmetric synthesis. Its chiral centers enable the production of enantiomerically pure compounds, a critical factor in pharmaceutical intermediates. This aligns with frequent search queries like "chiral building blocks for drug development" and "high-purity synthetic routes." Advanced techniques such as HPLC purification and crystallization optimization are often discussed in relation to this molecule.

In material science, the compound's thermal stability and solubility profile make it a candidate for polymeric applications. With rising interest in smart materials and biodegradable plastics, researchers are examining its incorporation into co-polymers. These topics dominate academic and industrial forums, reflecting the compound's interdisciplinary appeal.

Quality control of 5,5-Dimethyltetrahydrofuran-3-carboxylic acid (CAS No. 2513-02-2) is another critical aspect. Analytical methods like GC-MS and NMR spectroscopy are essential for verifying purity, a concern frequently raised in chemical procurement discussions. Searches for "certified chemical suppliers" and "batch-to-batch consistency" highlight the need for reliable sourcing—a pain point this compound addresses through well-established synthesis protocols.

Looking ahead, the integration of AI-driven molecular design tools could unlock novel derivatives of this compound. Machine learning models trained on structure-activity relationships (SAR) may predict its efficacy in untapped applications, a hot topic in computational chemistry circles. This aligns with trending searches for "AI in drug discovery" and "next-gen chemical innovation."

In summary, 5,5-Dimethyltetrahydrofuran-3-carboxylic acid (CAS No. 2513-02-2) exemplifies the convergence of tradition and innovation in chemistry. Its versatility across pharmaceuticals, green chemistry, and material science positions it as a compound of enduring significance—answering both current and future industrial challenges.